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Compound of Interest

Compound Name: PD 90780

Cat. No.: B031062 Get Quote

Technical Support Center: PD 90780
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with PD 90780 in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of PD 90780?

A1: The recommended solvent for PD 90780 is dimethyl sulfoxide (DMSO). It is highly soluble

in DMSO, with a reported solubility of up to 36 mg/mL.[1] For most applications, preparing a

high-concentration stock solution of 10 mM in DMSO is a common practice.[2]

Q2: My PD 90780 precipitated when I diluted my DMSO stock solution into my cell culture

medium. What should I do?

A2: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

for hydrophobic small molecules. To avoid this, it is best to first make intermediate serial

dilutions of your high-concentration stock in DMSO before adding the final, most diluted sample

to your aqueous medium. This helps to prevent the compound from crashing out of solution.

Most cell lines can tolerate a final DMSO concentration of up to 0.1% without significant toxicity,

but it is always recommended to include a vehicle control (media with the same final DMSO

concentration) in your experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b031062?utm_src=pdf-interest
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.caymanchem.com/product/29488
https://www.medchemexpress.com/pd-90780.html
https://www.benchchem.com/product/b031062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What is the recommended storage condition for PD 90780 stock solutions?

A3: PD 90780 stock solutions in DMSO should be stored at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).[2] To avoid repeated freeze-thaw

cycles that can lead to degradation of the compound, it is advisable to aliquot the stock solution

into smaller, single-use volumes.

Q4: Can I dissolve PD 90780 directly in aqueous buffers like PBS or cell culture media?

A4: Direct dissolution of PD 90780 in aqueous solutions is not recommended due to its

hydrophobic nature. It is best to first prepare a concentrated stock solution in an organic

solvent like DMSO and then dilute it into your experimental medium.

Troubleshooting Guide for PD 90780 Solubility
Issues
This guide provides a step-by-step approach to troubleshoot and resolve solubility problems

with PD 90780 in your experimental setup.

Initial Stock Solution Preparation
The first critical step is the proper preparation of a high-concentration stock solution.

Quantitative Data Summary: PD 90780 Stock Solution

Parameter Value Reference

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Solubility in DMSO 36 mg/mL

Typical Stock Concentration 10 mM

Short-Term Storage -20°C (up to 1 month)

Long-Term Storage -80°C (up to 6 months)

Experimental Protocol: Preparation of a 10 mM PD 90780 Stock Solution in DMSO
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Materials:

PD 90780 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of PD 90780 powder to equilibrate to room temperature before opening to

prevent condensation.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of PD 90780 is 362.34 g/mol . For example, to prepare 1 mL of a 10 mM stock

solution, you would need to dissolve 0.36234 mg of PD 90780 in 1 mL of DMSO.

3. Add the calculated volume of DMSO to the vial of PD 90780 powder.

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if needed.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.

Troubleshooting Precipitation in Media
If you observe precipitation when diluting your PD 90780 stock solution into your cell culture

medium, follow this troubleshooting workflow.
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Precipitation Observed in Media

Is the final DMSO
concentration <0.5%?

Increase final DMSO
concentration (if tolerated by cells)

No

Perform serial dilutions in
100% DMSO before adding to media

Yes

Pre-warm media to 37°C
before adding PD 90780

Vortex immediately and thoroughly
after adding PD 90780 to media

Consider using a solubilizing agent
(e.g., Pluronic F-68)

Solution Should be Clear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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